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Compound of Interest

(8-Aminocyclobutyl)methanol
Compound Name:
hydrochloride

Cat. No.: B037349

An In-depth Technical Guide to the Safe Handling of (3-Aminocyclobutyl)methanol
Hydrochloride

This guide provides researchers, scientists, and drug development professionals with a
comprehensive overview of the essential safety protocols and handling procedures for (3-
Aminocyclobutyl)methanol hydrochloride. As a pivotal building block in modern medicinal
chemistry, particularly in the synthesis of novel therapeutics, a thorough understanding of its
properties and associated hazards is paramount to ensuring a safe and effective research
environment. This document moves beyond mere procedural lists to provide the scientific
rationale behind each recommendation, fostering a culture of safety through understanding.

Compound Profile and Significance

(3-Aminocyclobutyl)methanol hydrochloride is a substituted cyclobutane derivative.
Cyclobutane scaffolds are of increasing interest in drug discovery as they can serve as rigid,
three-dimensional bioisosteres for more common phenyl or cyclohexyl rings, often improving
metabolic stability and binding affinity.[1] The presence of a primary amine and a primary
alcohol offers two distinct points for chemical modification, making it a versatile intermediate in
the synthesis of complex molecules.[2] The compound is supplied as a hydrochloride salt to
enhance its stability and crystallinity, making it easier to handle and weigh as a solid compared
to its freebase form.
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Chemical and Physical Properties

A clear understanding of the compound's physical properties is the foundation of safe handling.

Property Value Source

) (3-Aminocyclobutyl)methanol
Chemical Name

hydrochloride
CAS Number 130369-06-1 [3]
Molecular Formula CsH12CINO [41[5]
Molecular Weight 137.61 g/mol [4115]
Appearance White to off-white solid (typical) General Supplier Data
Storage Inert atmosphere, 2-8°C [31[6]

The hydrochloride salt form makes the compound hygroscopic.[4] This is a critical handling
consideration, as absorption of atmospheric moisture can affect reagent stoichiometry and
potentially lead to degradation. Storage under an inert atmosphere (e.g., argon or nitrogen) is
recommended to mitigate this.[4]

Hazard Identification and Risk Assessment

(3-Aminocyclobutyl)methanol hydrochloride is classified under the Globally Harmonized
System (GHS) with specific hazard statements that must be understood before any handling
occurs. The primary risks are associated with irritation, sensitization, and acute oral toxicity.

GHS Classification
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Classification Code Description Source
Acute Toxicity, Oral H302 Harmful if swallowed 41071
Skin Irritation H315 Causes skin irritation [4107]

. . May cause an allergic
Skin Sensitization H317 _ _ [4]
skin reaction

Causes serious eye

Eye Irritation H319 o [41171
irritation

Specific Target Organ May cause respirato

PECTIE TSI Hass Y PR )

Toxicity irritation

Hazard Pictogram:
Signal Word:Warning[4][7]

Expert Insight: The H317 warning (allergic skin reaction) is particularly important. Unlike simple
irritation, sensitization can be a delayed and more severe reaction upon second or subsequent
exposure. Therefore, preventing initial skin contact is of utmost importance. The respiratory
irritation (H335) is primarily a risk when handling the material as a fine powder, underscoring
the need for proper engineering controls.[4]

Engineering and Administrative Controls: The First
Line of Defense

Before considering Personal Protective Equipment (PPE), inherent safety measures must be in
place. These controls are designed to minimize exposure by isolating the hazard from the
researcher.

« Ventilation: All weighing and handling of solid (3-Aminocyclobutyl)methanol
hydrochloride should be performed inside a certified chemical fume hood to prevent
inhalation of airborne dust particles.[8] When preparing solutions, the fume hood will also
contain any vapors.
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o Designated Area: All work with this compound should be restricted to a designated area of
the laboratory. This area should be clearly marked, and access should be limited to
authorized personnel.

» Emergency Equipment: An operational safety shower and eyewash station must be
immediately accessible in the vicinity of the handling area.[4] This is non-negotiable. All
personnel should be trained in their location and use.

Personal Protective Equipment (PPE) Selection
Protocol

PPE is the final barrier between the researcher and the chemical. The selection of appropriate
PPE is critical and must not be compromised.

Caption: PPE Selection Logic for (3-Aminocyclobutyl)methanol hydrochloride.

o Eye and Face Protection: Chemical splash goggles are mandatory.[4] In situations with a
higher risk of splashing, such as when handling larger quantities or solutions, a face shield
should be worn in addition to goggles.[4]

e Hand Protection: Nitrile gloves are required.[8] It is crucial to double-check the glove
manufacturer's specifications for compatibility and breakthrough times for chemicals like
hydrochloride salts and amines. Always inspect gloves for tears or pinholes before use.
Contaminated gloves should be removed immediately using the proper technique and
disposed of as hazardous waste.

o Skin and Body Protection: A flame-resistant lab coat must be worn and fully buttoned.[8] Full-
length pants and closed-toe shoes are also required to ensure no skin is exposed.[9]

e Respiratory Protection: When engineering controls (i.e., a fume hood) are not available or
are insufficient to control airborne dust, a NIOSH-approved respirator with appropriate
cartridges for organic vapors and acid gases must be used.[4][8] Respirator use requires
prior medical clearance and fit-testing.[3]

Standard Operating Procedures (SOPSs)

Adherence to validated protocols is essential for reproducible science and personal safety.
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SOP: Weighing and Transfer of Solid Compound

Preparation: Don all required PPE. Ensure the chemical fume hood sash is at the
appropriate working height. Place a weigh boat on an analytical balance inside the hood.
Tare the balance.

Transfer: Retrieve the stock bottle from its designated storage location (2-8°C, inert
atmosphere).[3] Allow the container to equilibrate to room temperature before opening to
prevent condensation of atmospheric moisture onto the hygroscopic solid.

Weighing: Inside the fume hood, carefully open the container. Using a clean spatula, transfer
the desired amount of solid to the weigh boat. Avoid generating dust. Close the stock bottle
tightly immediately after dispensing.

Cleanup: Carefully transfer the weighed solid to your reaction vessel. Dispose of the weigh
boat in the designated solid hazardous waste container. Clean the spatula thoroughly.

SOP: Storage

Container: Always keep the compound in its original, tightly sealed container.[7] Opened
containers must be carefully resealed to prevent leakage and moisture ingress.[8]

Atmosphere: For long-term storage, purging the container with an inert gas like argon or
nitrogen before sealing is best practice to protect the hygroscopic and amine-containing
compound.[4]

Location: Store in a cool, dry, and well-ventilated area designated for chemical storage.[7] It
should be stored away from incompatible materials, particularly strong oxidizing agents.[4] A
refrigerator (2-8°C) is recommended.[3]

Security: The storage area should be locked or otherwise secured to restrict access to
authorized personnel.[7]

Emergency Procedures: A Self-Validating System

Preparedness is the cornerstone of a trustworthy safety system. In the event of an incident, a

calm and methodical response is crucial.
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- Emergency Event

Accidental Release / Spill \ Personnel Exposure

Evacuate immediate area
Alert nearby personnel

Remove victim from exposure source
Remove all contaminated clothing

Assess spill size
Is it safe to handle?

Identify Exposure Route

Inhalation Ingestion

Y

INGESTION: Rinse mouth with water
Do NOT induce vomiting

SKIN: Flush with copious
amounts of water for 15 min

Contain spill with absorbent material
(e.g., sand, vermiculite)
Carefully sweep/scoop into a
labeled hazardous waste container

Decontaminate the area

(EVE: Flush at eyewash s'ation)

for at least 15 min INHALATION: Move to fresh an)

Seek Immediate Medical Attention

No, Large Spill Bring SDS if possible

Report incident to supervisor/EHS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safety and handling of (3-Aminocyclobutyl)methanol
hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b037349#safety-and-handling-of-3-aminocyclobutyl-
methanol-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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